Cas no 10527-11-4 (3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol)

• Product Name: 3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol
• CAS No: 10527-11-4
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 86431
• PubChem ID: 112064
• Update Time: 2024-11-03

3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)-1,1,3-trimethyl-2,3-dihydro-1H-inden-5-ol
• 3-(4-hydroxyphenyl)-1,1,3-trimethylindan-5-ol
• 3-(4-hydroxyphenyl)-1,1,3-trimethyl-2H-inden-5-ol
• 3-(4-Hydroxyphenyl)-1,1,3-triMethyl-5-indanol
• 1-(4-hydroxyphenyl)-1,3,3-tri-methyl-6-hydroxyindan
• 1H-Inden-5-ol,2,3-dihydro-3-(4-hydroxyphenyl)-1,1,3-trimethyl
• 2,3-dihydro-3-(4'-hydroxyphenyl)-1,1,3-trimethyl-1H-inden-5-ol
• 3-(p-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol
• 5-hydroxy-3-(4-hydroxyphenyl)-1,1,3-trimethylindane
• 6-hydroxy-1-(4'-hydroxyphenyl)-1,3,3-trimethylindan
• EINECS 234-085-2
• bisphenol Indane
• 1,1,3-TRIMETHYL-3-(4'-HYDROXYPHENYL)-5-INDENE
• 1-(4-Hydroxyphenyl)-1,3,3-trimethylindan-6-ol
• 5-Hydroxy-3-(4-hydroxyphenyl)-1,1,3-trimethylindan
• 1,1,3-Trimethyl-3-(4-hydroxyphenyl)-2,3-dihydro-1H-indene-5-ol
• A801184
• DTXSID70884490
• 10527-11-4
• 3-(4-hydroxyphenyl)-2,3-dihydro-1,1,3-trimethyl-1h-indene-5-ol
• TUJHKTMBIVIOOV-UHFFFAOYSA-N
• 3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol #
• 1,3,3-Trimethylindan-6-ol, 2-(4-hydroxyphenyl)-
• NS00055418
• AKOS015856499
• SCHEMBL728580
• 1H-Inden-5-ol, 2,3-dihydro-3-(4-hydroxyphenyl)-1,1,3-trimethyl-
• FT-0655492
• 1,3,3-Trimethyl-1-(4'-hydroxyphenyl)indan-6-ol
• 2,3-dihydro-3-[4-hydroxyphenyl)-1,1,3-trimethyl-1H-indenol
• AE-842/31985011
• G63928
• DB-347585
• 3-(4-Hydroxyphenyl)-1,1,3-trimethyl-5-indanol

• Inchi： 1S/C18H20O2/c1-17(2)11-18(3,12-4-6-13(19)7-5-12)16-10-14(20)8-9-15(16)17/h4-10,19-20H,11H2,1-3H3
• InChI Key： TUJHKTMBIVIOOV-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C)(C1C=CC(=CC=1)O)CC2(C)C

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: White powder
• Density: 1.135 g/cm3
• Boiling Point: 423.8ºC at 760 mmHg
• Flash Point: 197.9
• Refractive Index: 1.597
• PSA: 40.46000
• LogP: 4.08510